![molecular formula C22H25N7O B2716005 N-(2,3-dimethylphenyl)-4-(6-(pyridin-3-ylamino)pyridazin-3-yl)piperazine-1-carboxamide CAS No. 1021250-17-8](/img/structure/B2716005.png)
N-(2,3-dimethylphenyl)-4-(6-(pyridin-3-ylamino)pyridazin-3-yl)piperazine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,3-dimethylphenyl)-4-(6-(pyridin-3-ylamino)pyridazin-3-yl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C22H25N7O and its molecular weight is 403.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Molecular Interaction Studies
N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide (SR141716; 1) is explored for its potent and selective antagonism for the CB1 cannabinoid receptor. This research provides insights into the molecular interaction of antagonists with the CB1 receptor, using conformational analysis and pharmacophore models, revealing the significance of the N1 aromatic ring and C5 aromatic ring of antagonists in binding interaction and conferring antagonist activity (Shim et al., 2002).
Heterocyclic Chemistry and Synthesis of Derivatives
In the realm of heterocyclic chemistry, the compound serves as a foundation for the synthesis of various derivatives with potential therapeutic properties. For example, cyanoacetamide derivatives have been synthesized, showcasing the role of the compound in the development of molecules with promising antioxidant activities (Bialy & Gouda, 2011). Similarly, synthesis efforts have led to the creation of molecules such as α-enones in heterocyclic synthesis, contributing to the development of novel azolotriazine, pyrazolo[3,4-d]pyridazine, and other derivatives (Al-Shiekh et al., 2004).
Antimicrobial and Antitubercular Activity
Further research highlights the synthesis and evaluation of new derivatives for their antimicrobial and antitubercular activities. For instance, constrained analogues of tocainide have shown potential as skeletal muscle sodium channel blockers, indicating their utility in developing antimyotonic agents (Catalano et al., 2008). Additionally, novel arylazothiazole disperse dyes containing selenium have been synthesized, exhibiting high efficiency based on in vitro screening of their antioxidant activity, antitumor activity, and antimicrobial activity (Khalifa et al., 2015).
Drug Design and Synthesis
The design and synthesis of novel imidazo[1,2-a]pyridine-3-carboxamide derivatives have been reported, revealing compounds with considerable activity against drug-sensitive and resistant MTB strains, highlighting the potential for further SAR studies and development of antimycobacterial agents (Lv et al., 2017).
properties
IUPAC Name |
N-(2,3-dimethylphenyl)-4-[6-(pyridin-3-ylamino)pyridazin-3-yl]piperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N7O/c1-16-5-3-7-19(17(16)2)25-22(30)29-13-11-28(12-14-29)21-9-8-20(26-27-21)24-18-6-4-10-23-15-18/h3-10,15H,11-14H2,1-2H3,(H,24,26)(H,25,30) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSSCUHMSJGSLSB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)N2CCN(CC2)C3=NN=C(C=C3)NC4=CN=CC=C4)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.